Cas no 2090417-02-8 (4-(2,2-dichlorocyclopropyl)butan-2-ol)

• Product name: 4-(2,2-dichlorocyclopropyl)butan-2-ol
• CAS No: 2090417-02-8
• MF: C₇H₁₂Cl₂O
• MW: 183.075580596924
• MDL: MFCD30696858
• CID: 5248100

4-(2,2-dichlorocyclopropyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, 2,2-dichloro-α-methyl-
• 4-(2,2-dichlorocyclopropyl)butan-2-ol

• MDL： MFCD30696858
• Inchi： 1S/C7H12Cl2O/c1-5(10)2-3-6-4-7(6,8)9/h5-6,10H,2-4H2,1H3
• InChI Key： WCTWOYHWOLNBRZ-UHFFFAOYSA-N
• SMILES： C1(CCC(C)O)CC1(Cl)Cl

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 248.8±10.0 °C(Predicted)
• pka: 15.25±0.20(Predicted)

Additional information on 4-(2,2-dichlorocyclopropyl)butan-2-ol

Professional Introduction to Compound with CAS No. 2090417-02-8 and Product Name: 4-(2,2-dichlorocyclopropyl)butan-2-ol

The compound identified by the CAS number 2090417-02-8 and the product name 4-(2,2-dichlorocyclopropyl)butan-2-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif with a 2,2-dichlorocyclopropyl substituent, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

Structurally, 4-(2,2-dichlorocyclopropyl)butan-2-ol is characterized by a four-carbon chain terminated by an alcohol functional group, with the 2,2-dichlorocyclopropyl moiety attached to the second carbon. This arrangement introduces both steric hindrance and electronic effects that can influence its reactivity and interactions with biological targets. The presence of two chlorine atoms on the cyclopropyl ring enhances its electrophilicity, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl rings due to their stability and ability to engage in diverse chemical transformations. The 4-(2,2-dichlorocyclopropyl)butan-2-ol structure exemplifies this trend, as it combines the versatility of an alcohol group with the reactivity of a dichlorocyclopropyl moiety. This combination has been explored in various synthetic pathways, including cross-coupling reactions and nucleophilic substitutions.

One of the most compelling aspects of this compound is its potential utility in drug discovery. The alcohol functionality allows for facile derivatization into esters, ethers, or other pharmacophores, while the dichlorocyclopropyl group can serve as a handle for further functionalization. Such properties make it an attractive candidate for designing small-molecule inhibitors or modulators of biological pathways. For instance, studies have shown that derivatives of this class can interact with enzymes or receptors in ways that may lead to therapeutic effects.

Recent research has highlighted the role of 4-(2,2-dichlorocyclopropyl)butan-2-ol and its analogs in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and selectivity. For example, modifications to the cyclopropyl ring have been shown to improve solubility and metabolic stability, critical factors for drug candidates. Additionally, computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties when incorporated into larger molecules.

The synthetic methodologies for preparing 4-(2,2-dichlorocyclopropyl)butan-2-ol have also been refined in recent years. Advances in catalytic processes have enabled more efficient and scalable production routes. For instance, transition-metal-catalyzed reactions have been employed to introduce the dichlorocyclopropyl group with high regioselectivity. These improvements not only reduce costs but also minimize waste, aligning with green chemistry principles.

Beyond its synthetic applications, 4-(2,2-dichlorocyclopropyl)butan-2-ol has been investigated for its potential role in material science. The unique interplay between steric and electronic effects in this compound makes it a candidate for developing novel polymers or coatings with tailored properties. For example, its incorporation into polymer backbones could lead to materials with enhanced thermal stability or mechanical strength.

The future prospects for 4-(2,2-dichlorocyclopropyl)butan-2-ol are promising, given its versatility and the ongoing advancements in synthetic chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in both academic and industrial settings. Its ability to bridge organic synthesis with pharmaceutical development underscores its importance as a chemical intermediate.

In conclusion,4-(2,2-dichlorocyclopropyl)butan-2-ol (CAS No. 2090417-02-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As our understanding of its properties grows，so too will its impact on innovation in chemistry and beyond.